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Compound of Interest

Compound Name: 6-fluoro-1H-benzimidazole-2-thiol

Cat. No.: B1306795 Get Quote

An In-Depth Technical Guide to 6-Fluoro-1H-benzimidazole-2-thiol

Introduction
6-Fluoro-1H-benzimidazole-2-thiol is a fluorinated heterocyclic compound belonging to the

benzimidazole class of molecules. The benzimidazole scaffold is a prominent feature in a

variety of pharmacologically active agents, and the introduction of a fluorine atom can

significantly modulate the physicochemical and biological properties of the parent molecule.

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of 6-fluoro-1H-benzimidazole-2-thiol, including its synthesis, spectral

properties, and potential biological activities, geared towards researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
The fundamental properties of 6-fluoro-1H-benzimidazole-2-thiol are summarized below.

Property Value Reference

Molecular Formula C₇H₅FN₂S [1][2]

Molecular Weight 168.19 g/mol [1][2]

CAS Number 583-42-6 [1]
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Note: Experimental data for melting point, boiling point, pKa, and solubility for 6-fluoro-1H-
benzimidazole-2-thiol are not readily available in the reviewed literature. The data for the non-

fluorinated analog, 1H-Benzimidazole-2-thiol (CAS 583-39-1), shows a melting point in the

range of 300-304 °C.

Synthesis and Experimental Protocols
The synthesis of benzimidazole-2-thiols is a well-established process in organic chemistry.

While a specific detailed protocol for the 6-fluoro derivative is not explicitly outlined in the

searched literature, a general and widely applicable method involves the cyclocondensation of

the corresponding o-phenylenediamine with carbon disulfide.

General Synthesis of Benzimidazole-2-thiols
A common synthetic route involves the reaction of an appropriately substituted o-

phenylenediamine with carbon disulfide in the presence of a base, such as potassium

hydroxide, in a suitable solvent like ethanol. The reaction mixture is typically heated under

reflux.

Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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